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Compound of Interest

Compound Name: 2,7-Dimethylbenz[a]anthracene

CAS No.: 857535-92-3

Cat. No.: B588324

Get Quote

Executive Summary
2,7-Dimethylbenz[a]anthracene (2,7-DMBA) is a polycyclic aromatic hydrocarbon (PAH)

acting as a pro-carcinogen.[1][2] While it shares the structural backbone of the widely utilized

7,12-dimethylbenz[a]anthracene (7,12-DMBA), its biological profile is distinct due to the

placement of methyl groups at the 2 and 7 positions. This isomer is primarily utilized in

comparative oncology and chemoprevention studies, specifically serving as a mammary tumor

initiator in rodent models to evaluate the efficacy of dietary interventions (e.g., milk lipids,

selenium).

Key Technical Distinction:

7,12-DMBA: High potency; standard reference for rapid tumor induction.

2,7-DMBA: Moderate/Variable potency; often used to study structure-activity relationships

(SAR) and specific metabolic resistance pathways.
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The carcinogenic potential of benz[a]anthracene derivatives is governed by the Bay Region

Theory. The biological activity of 2,7-DMBA is dictated by the steric and electronic effects of

methylation at the A-ring (position 2) and the meso-region (position 7).

Property Specification

IUPAC Name 2,7-dimethylbenz[a]anthracene

Molecular Formula C₂₀H₁₆

Molecular Weight 256.34 g/mol

Key Structural Feature

Methyl substitution at the 7-position (meso-

region) enhances reactivity; 2-position

substitution modifies metabolic clearance.

Solubility
Lipophilic; soluble in DMSO, Acetone, Corn Oil.

Insoluble in water.

Mechanism of Action: Metabolic Bioactivation
Like other PAHs, 2,7-DMBA is biologically inert until metabolically activated by the Cytochrome

P450 (CYP) system. The ultimate carcinogen is a diol-epoxide capable of intercalating DNA

and forming covalent adducts with guanine residues.

The Bioactivation Pathway
Oxidation: CYP1A1/1B1 introduces an epoxide group.

Hydrolysis: Epoxide Hydrolase (mEH) converts the epoxide to a dihydrodiol.

Secondary Oxidation: A second CYP-mediated step creates the highly reactive diol-epoxide.

DNA Damage: The diol-epoxide attacks the exocyclic amino group of deoxyguanosine,

causing replication errors (e.g., G->T transversions) in critical oncogenes like H-ras.

Visualization: Signaling & Activation Pathway
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Caption: Step-wise metabolic activation of 2,7-DMBA from inert lipophile to mutagenic DNA

adduct.

Biological Activity Profile
Carcinogenicity (Mammary Tumorigenesis)
2,7-DMBA is a validated mammary carcinogen in Sprague-Dawley and Wistar rats. While less

aggressive than 7,12-DMBA, it is sufficient to induce papillary carcinomas and

adenocarcinomas.

Latency: Tumors typically appear 8–16 weeks post-administration.

Incidence: Variable (40–80%) depending on dosage and dietary fat content.

Modulation: Studies (e.g., Yanagi et al.) demonstrate that high-fat diets (corn oil) enhance

tumorigenesis, while specific milk lipids may not, making 2,7-DMBA a specific tool for

nutritional toxicology.

Mutagenicity[3][4]
Ames Test: Positive in Salmonella typhimurium strains TA98 and TA100 (requires S9

metabolic activation).

Genotoxicity: Induces sister chromatid exchanges (SCE) and chromosomal aberrations in

bone marrow cells.
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Comparative Potency: 2,7-DMBA vs. 7,12-DMBA
Feature 2,7-DMBA 7,12-DMBA

Tumor Yield Moderate High (Standard Reference)

Target Organ Mammary Gland, Skin Mammary Gland, Skin, Ovary

Metabolic Rate Slower activation
Rapid activation (Bay region +

Meso)

Primary Use Nutritional modulation studies Rapid carcinogenesis models

Experimental Protocols
Protocol A: In Vivo Mammary Tumor Induction (Rat
Model)
Objective: To induce mammary adenocarcinomas for chemoprevention screening.

Reagents:

2,7-DMBA (purity >98%)

Vehicle: Sesame oil or Corn oil (stripped)

Workflow:

Acclimatization: Use female Sprague-Dawley rats (age 40–50 days). This age is critical as

the mammary gland is in rapid proliferation (terminal end buds).

Preparation: Dissolve 2,7-DMBA in vehicle to a concentration of 10–20 mg/mL. (Requires

gentle heating/sonication).

Administration: Administer a single intragastric (i.g.) gavage dose of 20 mg/animal (approx.

80-100 mg/kg body weight).

Palpation: Begin weekly palpation of all mammary glands starting week 4 post-gavage.

Termination: Sacrifice animals when tumors reach 2 cm diameter or at week 20.
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Histology: Fix tumors in 10% neutral buffered formalin for H&E staining to confirm

adenocarcinoma vs. fibroadenoma.

Protocol B: In Vitro Metabolic Activation Assay
Objective: To verify bioactivation potential in specific cell lines.

Cell Line: MCF-7 (Breast) or HepG2 (Liver - metabolic control).

Treatment: Incubate cells with 2,7-DMBA (0.1, 1.0, 5.0 µM) for 24 hours.

Readout:

CYP Induction: measure CYP1A1 mRNA via qPCR.

DNA Damage: Comet Assay or γ-H2AX immunostaining.

Visualization: Experimental Workflow
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Caption: Standard workflow for 2,7-DMBA induced mammary tumorigenesis.
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for methylated benz[a]anthracenes). Link

IARC Monographs. Polycyclic Aromatic Hydrocarbons. (General reference for PAH

bioactivation mechanisms). Link

Technical Note on Isomer Confusion: Researchers must exercise caution when sourcing

"DMBA". The term is colloquially used for the 7,12-isomer due to its ubiquity. Ensure the CAS

number and chemical structure correspond specifically to 2,7-dimethylbenz[a]anthracene if

the experimental design requires this specific isomer's lower/moderate potency profile.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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